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Compound of Interest

Compound Name: 2-Methoxybenzonitrile

Cat. No.: B147131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics

of 2-methoxybenzonitrile, a key intermediate in the synthesis of various pharmaceuticals and

agrochemicals. Understanding its behavior in different organic solvents is critical for optimizing

reaction conditions, purification processes, and formulation development. This document

compiles available solubility data, details experimental protocols for its determination, and

presents a logical workflow for solubility assessment.

Core Physicochemical Properties
2-Methoxybenzonitrile (also known as o-anisyl cyanide) is a colorless to pale yellow liquid at

room temperature.[1][2] Its fundamental physical and chemical properties are summarized in

Table 1.
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Property Value Reference

Molecular Formula C₈H₇NO [2][3]

Molar Mass 133.15 g/mol [2][3]

Density 1.093 g/mL at 25 °C [1][2]

Melting Point 24.5 °C [1][2]

Boiling Point 135 °C at 12 mmHg [1][2]

Refractive Index n20/D 1.5465 [1][2]

Water Solubility Slightly soluble [1][2]

Solubility Profile in Organic Solvents
Quantitative, temperature-dependent solubility data for 2-methoxybenzonitrile in a wide range

of organic solvents is not extensively documented in publicly available literature. However,

based on its chemical structure—an aromatic ring with a polar nitrile group and a moderately

polar methoxy group—a qualitative assessment of its solubility can be made. It is expected to

be soluble in a variety of organic solvents due to the principle of "like dissolves like."

For comparative purposes, the solubility of the parent compound, benzonitrile, is presented in

Table 2. Given the structural similarity, the solubility behavior of 2-methoxybenzonitrile is

anticipated to be comparable in these solvents. The presence of the methoxy group may

slightly alter its polarity and hydrogen bonding capability, potentially influencing its solubility

relative to benzonitrile.

Table 2: Solubility of Benzonitrile in Various Solvents
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Solvent Qualitative/Quantitative Data

Acetone Very soluble[4][5]

Benzene Very soluble[4][5]

Toluene Very soluble[5]

Diethyl Ether Miscible[4]

Ethanol Miscible[4][5]

Carbon Tetrachloride Soluble[4][5]

Water 2 g/100 mL (25 °C)[5]

Experimental Protocol for Solubility Determination
A reliable and widely used method for determining the thermodynamic solubility of a liquid

compound like 2-methoxybenzonitrile in an organic solvent is the isothermal saturation

method, also known as the shake-flask method.[6][7] This method ensures that a true

equilibrium between the solute and the solvent is achieved at a constant temperature.

Materials and Equipment
2-Methoxybenzonitrile (high purity)

Selected organic solvents (analytical grade or higher)

Temperature-controlled shaker bath or incubator

Analytical balance

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE)

Vials with screw caps

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or Gas Chromatography (GC) system.
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Procedure
Preparation of Saturated Solutions:

Add an excess amount of 2-methoxybenzonitrile to a series of vials, each containing a

known volume of a specific organic solvent. The presence of a distinct phase of

undissolved solute should be visible.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a temperature-controlled shaker bath set to the desired temperature

(e.g., 25 °C, 37 °C).

Agitate the mixtures for a sufficient period (e.g., 24-72 hours) to ensure equilibrium is

reached. Preliminary studies may be required to determine the optimal equilibration time.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed in the temperature bath for at least

2 hours to permit the undissolved solute to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-warmed or temperature-equilibrated pipette.

Immediately filter the collected supernatant through a syringe filter into a pre-weighed

volumetric flask. This step is crucial to remove any undissolved microparticles.

Dilute the filtered sample with a suitable solvent to a concentration within the linear range

of the analytical method.

Quantitative Analysis:

Analyze the diluted samples using a validated HPLC or GC method to determine the

concentration of 2-methoxybenzonitrile.

Prepare a calibration curve using standard solutions of 2-methoxybenzonitrile of known

concentrations.
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Calculate the solubility of 2-methoxybenzonitrile in the solvent at the specified

temperature based on the concentration of the saturated solution and the dilution factor.

The results can be expressed in units such as g/100 mL, mg/mL, or mol/L.

Logical Workflow for Solubility Determination
The following diagram illustrates the logical workflow for the experimental determination of 2-
methoxybenzonitrile solubility.
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Workflow for Solubility Determination of 2-Methoxybenzonitrile
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Caption: A flowchart of the key steps in the experimental determination of solubility.

Factors Influencing Solubility
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The solubility of 2-methoxybenzonitrile is governed by the interplay of intermolecular forces

between the solute and the solvent molecules. Key factors include:

Polarity: The nitrile group (-C≡N) is highly polar, while the methoxy group (-OCH₃) is

moderately polar. The benzene ring is nonpolar. Solvents with similar polarity profiles are

likely to be effective at dissolving 2-methoxybenzonitrile.

Hydrogen Bonding: The nitrogen atom of the nitrile group and the oxygen atom of the

methoxy group can act as hydrogen bond acceptors. Protic solvents (e.g., alcohols) that can

act as hydrogen bond donors are expected to be good solvents.

Temperature: The dissolution of a liquid in a liquid is often associated with a small enthalpy

change. However, for many organic compounds, solubility tends to increase with

temperature. This relationship should be determined experimentally for each solvent system.

Conclusion
While specific quantitative solubility data for 2-methoxybenzonitrile in organic solvents is

sparse in the literature, its structural features suggest good solubility in a range of common

organic solvents. For researchers and drug development professionals, the experimental

protocol detailed in this guide provides a robust framework for obtaining precise and reliable

solubility data. Such data is indispensable for the rational design of synthetic routes,

purification strategies, and the development of stable and effective formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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